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These application notes provide a detailed protocol for measuring the activation of the Relaxin
Family Peptide Receptor 2 (RXFP2) using a Homogeneous Time-Resolved Fluorescence
(HTRF) cAMP assay. This assay is a competitive immunoassay that quantifies cyclic adenosine
monophosphate (CAMP), a key second messenger in G protein-coupled receptor (GPCR)
signaling pathways. Activation of RXFP2, a Gs-coupled receptor, leads to an increase in
intracellular cAMP levels.

Principle of the HTRF cAMP Assay

The HTRF cAMP assay is based on the principle of competitive binding and Forster
Resonance Energy Transfer (FRET).[1][2] The assay utilizes two key components: a CAMP-
specific antibody labeled with a fluorescent donor (e.g., Europium cryptate) and a cCAMP analog
labeled with a fluorescent acceptor (e.g., d2).[1][3] In the absence of cellular cAMP, the
antibody-donor and the cAMP-acceptor are in close proximity, allowing for FRET to occur when
the donor is excited. This results in a high HTRF signal. When cells are stimulated and produce
endogenous cAMP, it competes with the labeled cAMP for binding to the antibody.[4] This
competition leads to a decrease in the proximity of the donor and acceptor, causing a reduction
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in the FRET signal. The magnitude of this decrease is directly proportional to the amount of
cAMP produced by the cells, allowing for the quantification of receptor activation.[5]

RXFP2 Signaling Pathway

Relaxin Family Peptide Receptor 2 (RXFP2) is the cognate receptor for Insulin-like peptide 3
(INSL3).[6] Upon ligand binding, RXFP2 primarily couples to the Gas protein subunit.[7] This
activation stimulates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cCAMP.
[6] The resulting increase in intracellular cCAMP activates downstream effectors such as Protein
Kinase A (PKA), leading to various cellular responses.[8] While predominantly Gs-coupled,
some studies suggest that RXFP2 can also couple to inhibitory G proteins (Gi/o), which can
modulate the overall cCAMP response.[6][9]
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Caption: RXFP2 signaling pathway leading to cAMP production.

Experimental Protocols

This section provides detailed methodologies for performing the HTRF cAMP assay to measure
RXFP2 activation. The protocol is optimized for Human Embryonic Kidney (HEK293) cells
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stably expressing human RXFP2.

Cell Culture and Preparation

e Cell Line: HEK293 cells stably expressing human RXFP2.

e Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10%
Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g.,
(G418) to maintain receptor expression.[10][11]

e Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.[10]
e Subculturing: Passage cells every 2-3 days or when they reach 80-90% confluency.
o Cell Plating for Assay:

o On the day before the assay, wash the cells with Phosphate-Buffered Saline (PBS) and
detach them using a non-enzymatic cell dissociation solution.

o Resuspend the cells in fresh culture medium and perform a cell count.

o Seed the cells into a white, low-volume 384-well plate at a density of 4,000 to 8,000 cells
per well in a volume of 5-10 puL.[4] The optimal cell density should be determined
empirically to achieve a robust assay window.

o Incubate the plate overnight at 37°C with 5% CO2.[4]

HTRF cAMP Assay Protocol

This protocol is based on a total assay volume of 20 pL. Adjust volumes proportionally if using
a different plate format.

Reagent Preparation:

» Stimulation Buffer: As recommended by the HTRF cAMP assay kit manufacturer (e.g., PBS
with 1 mM IBMX). IBMX is a phosphodiesterase inhibitor that prevents the degradation of
cAMP.[3]
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e CAMP Standard Curve: Prepare a serial dilution of the cAMP standard provided in the kit
using the stimulation buffer. The concentration range should typically cover 0.17 nM to 2800
nM.[1]

e Ligands: Prepare stock solutions of RXFP2 agonists (e.g., INSL3) and antagonists in an
appropriate solvent (e.g., DMSO). Further dilute the compounds in stimulation buffer to the
desired final concentrations. The final DMSO concentration in the assay should be kept
below 0.5% to avoid solvent effects.

 HTRF Reagents: Reconstitute the cAMP-d2 and anti-cAMP Cryptate reagents according to
the manufacturer's instructions. Prepare working solutions by diluting them in the provided
lysis buffer.

Assay Procedure:

o Compound Addition:

o For agonist testing, add 5 pL of the diluted agonist solutions to the wells containing the
cells. For the basal control, add 5 pL of stimulation buffer.

o For antagonist testing, pre-incubate the cells with 5 pL of the antagonist solutions for 15-
30 minutes before adding 5 pL of an EC80 concentration of a known RXFP2 agonist (e.qg.,
INSL3).

o Stimulation: Incubate the plate at 37°C for 30 minutes.[4]

e Lysis and Detection:

o Add 5 pL of the cAMP-d2 working solution to each well.

o Add 5 pL of the anti-cAMP Cryptate working solution to each well.

 Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.[3]

o Plate Reading: Read the plate on an HTRF-compatible plate reader at two wavelengths: 620
nm (donor emission) and 665 nm (acceptor emission).

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.moleculardevices.com/en/assets/app-note/br/detect-gpcr-activity-with-camp-gs-hirange-htrf-assay
https://www.ncbi.nlm.nih.gov/books/NBK153218/table/ml290.t3/?report=objectonly
https://bdb99.ucsd.edu/rwd/jsp/dbsearch/assay.jsp?assayid=1&entryid=12066
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Plate HEK-RXFP2 Cells
(4,000-8,000 cells/well)

Incubate Overnight
(37°C, 5% CO2)

Add Agonists/Antagonists
(5 HL)

:

Stimulation Incubation
(30 min, 37°C)

Add cAMP-d2
(5uL)

Add anti-cAMP Cryptate
(5 L)
Incubation
(60 min, Room Temp)

:

Read Plate
(620 nm & 665 nm)

Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the HTRF cAMP assay.
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Data Analysis

o Calculate the HTRF Ratio: For each well, calculate the ratio of the fluorescence signals at
665 nm and 620 nm and multiply by 10,000.[5]

o Ratio = (Signal 665 nm / Signal 620 nm) * 10,000
o Calculate Delta F %: This represents the signal-to-background ratio.

o Delta F % = [(Standard or Sample Ratio - Ratio of negative control) / Ratio of negative
control] * 100[1]

e Generate a Standard Curve: Plot the HTRF ratio (or Delta F %) of the cAMP standards
against the known cAMP concentrations. Use a four-parameter logistic regression to fit the
curve.[5]

» Determine cAMP Concentrations: Interpolate the cAMP concentrations for the experimental
samples from the standard curve using their respective HTRF ratios.[3]

e Generate Dose-Response Curves: Plot the calculated cAMP concentrations against the
logarithm of the agonist concentrations. Fit the data using a sigmoidal dose-response curve
(variable slope) to determine the EC50 (potency) and Emax (efficacy) values.

Data Presentation

The following tables summarize representative quantitative data for RXFP2 activation obtained
from HTRF cAMP assays.

Table 1: Potency (EC50) of RXFP2 Agonists
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Agonist Cell Line EC50 (nM) Reference
Human INSL3 H295R-human RXFP2 4.0 [5]

Rat INSL3 H295R-rat RXFP2 010 (f_or cortisol [5]

secretion)

Compound 6641 HEK-RXFP2 380 [12][13]
Compound 4337 HEK-RXFP2 - [12][13]
Compound 4340 HEK-RXFP2 - [12][13]
Compound 1715 HEK-RXFP2 - [12][13]

Table 2: Efficacy (Emax) of RXFP2 Agonists (Normalized to 100 nM INSL3)

Agonist Cell Line Emax (%) Reference
Compound 6641 HEK-RXFP2 107 [12][13]
Compound 4337 HEK-RXFP2 78.5 [12][13]
Compound 4340 HEK-RXFP2 53.1 [12][13]
Compound 1715 HEK-RXFP2 41.3 [12][13]

Table 3: Example RXFP2 cAMP Assay Protocol Parameters
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Parameter Value Description Reference

HEK?293 cells stably
Cells 8,000 cells/well ) [4]
expressing RXFP2

Cell Incubation 16-24 h 37°C, 5% CO2 [4]

Test compounds in

Compound/Forskolin 2.5uL DMSO, forskolin as [4]
control

Stimulation Time 30 min 37°C, 5% CO2 [4]
Diluted 1:18 in lysis

cAMP-d2 8 pL [4]
buffer

] Diluted 1:20 in lysis
Anti-cAMP Cryptate 8 puL [4]
buffer

Final Incubation 30 min Room temperature [4]

EnVision plate reader
Detector TR-FRET ) [4]
or equivalent

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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